Cas no 861960-90-9 (2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-)

2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]- structure
861960-90-9 structure
Product Name:2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-
CAS No:861960-90-9
MF:C17H11NO2S3
MW:357.469740152359
CID:1845344
Update Time:2024-11-26

2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-
    • 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-
    • Inchi: 1S/C17H11NO2S3/c1-21-17-13(8-18)14(15(23-17)16(19)20)11-4-2-10(3-5-11)12-6-7-22-9-12/h2-7,9H,1H3,(H,19,20)
    • InChI Key: DBUVQGJDGWDQPI-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)SC(SC)=C(C#N)C=1C1=CC=C(C2C=CSC=2)C=C1

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • Boiling Point: 525.6±50.0 °C(Predicted)
  • pka: 2.99±0.10(Predicted)
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